Cas no 2680660-40-4 (4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid
• CAS No: 2680660-40-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5974871
• PubChem ID: 165933964
• Update Time: 2025-10-29

4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680660-40-4
• 4-{[(tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid
• EN300-28293398
• 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid

• Inchi： 1S/C16H19N3O4/c1-5-19(15(22)23-16(2,3)4)13-11-7-6-10(14(20)21)8-12(11)17-9-18-13/h6-9H,5H2,1-4H3,(H,20,21)
• InChI Key： AVXYTIYYYNIRBP-UHFFFAOYSA-N
• SMILES： O(C(N(CC)C1C2C=CC(C(=O)O)=CC=2N=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Additional information on 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid

4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid

4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid, with the CAS number 2680660-40-4, is a significant compound in the field of organic chemistry and drug discovery. This compound belongs to the class of quinazoline derivatives, which have been extensively studied due to their potential applications in pharmacology and materials science. The structure of this compound is characterized by a quinazoline ring system, which is a bicyclic aromatic structure composed of two nitrogen atoms. The substituents attached to the quinazoline ring play a crucial role in determining its chemical properties and biological activity.

The name of the compound, 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid, highlights its key structural features. The tert-butoxy group is a protecting group commonly used in organic synthesis to stabilize reactive intermediates. The carbonyl group introduces polarity and can participate in various chemical reactions, such as nucleophilic attacks. The ethyl amino group adds a basic functionality, which can influence the compound's solubility and reactivity. The quinazoline core is known for its ability to form hydrogen bonds and act as a scaffold for various bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in drug design. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the development of anti-cancer agents. The quinazoline moiety has been linked to anti-proliferative activity against various cancer cell lines, making it a valuable component in medicinal chemistry.

The synthesis of 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The use of protecting groups like tert-butoxy ensures that sensitive functional groups remain intact during the synthesis process. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown promise in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, this compound could potentially inhibit abnormal cell proliferation and induce apoptosis in cancer cells.

Furthermore, the carboxylic acid group at position 7 of the quinazoline ring allows for further functionalization through esterification or amidation reactions. This versatility makes the compound an attractive building block for constructing larger molecular frameworks with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies have revealed that the quinazoline core can interact with ATP-binding pockets of kinases, suggesting a potential mechanism for its anti-cancer activity.

In conclusion, 4-{[(Tert-butoxy)carbonyl](ethyl)amino}quinazoline-7-carboxylic acid is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structure and functional groups make it an ideal candidate for further research into its biological activity and therapeutic applications.